3,3',3''-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline)

• CAS No.: 155647-70-4
• Molecular Formula: C33H42N6O3
• Molecular Weight: 570.7 g/mol
• IUPAC Name: 3-[[4,6-bis[3-(diethylamino)phenoxy]-1,3,5-triazin-2-yl]oxy]-N,N-diethylaniline
• InChI: InChI=1S/C33H42N6O3/c1-7-37(8-2)25-16-13-19-28(22-25)40-31-34-32(41-29-20-14-17-26(23-29)38(9-3)10-4)36-33(35-31)42-30-21-15-18-27(24-30)39(11-5)12-6/h13-24H,7-12H2,1-6H3
• InChI Key: ZKXDNWIKMYGUEL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=CC=C1)OC2=NC(=NC(=N2)OC3=CC=CC(=C3)N(CC)CC)OC4=CC=CC(=C4)N(CC)CC

Description

3,3’,3’'-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline) is a complex organic compound that belongs to the class of triazine derivatives. Triazines are heterocyclic compounds containing a six-membered ring with three carbon atoms and three nitrogen atoms at alternating positions. This specific compound is characterized by the presence of three N,N-diethylaniline groups attached to the triazine core through oxygen linkages.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3’,3’'-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline) typically involves the nucleophilic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with N,N-diethylaniline in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, and the temperature is maintained at around 0-5°C to control the reaction rate and prevent side reactions .

Industrial Production Methods: Industrial production of this compound follows a similar synthetic route but on a larger scale. The process